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Compound of Interest

Compound Name: Methyl Paraben-13C6

L  Get Quote

Cat. No.: B1147701

This technical guide provides a comprehensive overview of the analytical data and
methodologies related to Methyl Paraben-13C6, a stable isotope-labeled compound. It is
intended for researchers, scientists, and professionals in drug development who utilize this
compound as an internal standard or tracer in quantitative analyses.

Certificate of Analysis

This section summarizes the typical product specifications for Methyl Paraben-13C6, compiled
from various supplier data.

Identification

Parameter

Value

Product Name

Methyl Paraben-13C6

Methyl 4-hydroxybenzoate-(ring-13C6), 4-

Synonyms Hydroxybenzoic Acid Methyl Ester-13C6, 4-
(Carbomethoxy)phenol-13C6[1][2]
methyl 4-hydroxy(1,2,3,4,5,6-13C6)cyclohexa-

IUPAC Name y ) Y v ey
1,3,5-triene-1-carboxylate[1]

CAS Number 1581694-95-2[1][2][3][4]

Unlabeled CAS

99-76-3[2][4][5]
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hemical and Physical :

Property

Value

Molecular Formula

C213CeHs03[2][4][6]

Molecular Weight 158.10 g/mol [1][4][6]
Appearance White to off-white solid[4]
Form Neat solid or in solution[2][5]

Analytical Data

Test

Specification

Purity (HPLC)

>95%[2] or =98%][5][6]

Isotopic Purity

99% atom 13CJ[6]

1H-NMR

Consistent with structure[7]

Storage and Handling

Condition Recommendation

Powder Store at +4°C[2] or -20°C for up to 3 years.[7]
Store at -80°C for up to 6 months or -20°C for

In Solvent

up to 1 month.[4][7]

General Advice

Avoid repeated freeze-thaw cycles.[7]

Experimental Protocols

The following sections detail the methodologies typically employed to verify the quality and

purity of Methyl Paraben-13C6.

Purity Determination by High-Performance Liquid

Chromatography (HPLC)

The chemical purity of Methyl Paraben-13C6 is commonly assessed using HPLC.[2][8]
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o Objective: To separate and quantify Methyl Paraben-13C6 from any non-labeled impurities
or degradation products.

e Instrumentation: A standard HPLC system equipped with a UV detector is typically used.
e Chromatographic Conditions (General Example):

o Column: A reverse-phase column, such as a C18 (e.g., Lichrospher 100 RP-18, 250 x 4.6
mm, 5 pum particle size), is frequently used for separating parabens.[8]

o Mobile Phase: An isocratic or gradient mixture of an organic solvent (like methanol or
acetonitrile) and water is employed. A common mobile phase could be a mixture of
methanol, tetrahydrofuran, acetonitrile, and water.[3]

o Flow Rate: A typical flow rate is 1.0 mL/min.[8]

o Detection: UV detection is performed at a wavelength where the paraben molecule has
significant absorbance, such as 280 nm.[8]

o Injection Volume: A small volume, typically 10 pL, of a prepared sample solution is
injected.[8]

o Data Analysis: The purity is calculated by comparing the peak area of the Methyl Paraben-
13C6 to the total area of all detected peaks in the chromatogram.

Identity Confirmation by Nuclear Magnetic Resonance
(*H-NMR)

1H-NMR spectroscopy is used to confirm the chemical structure of the molecule.

o Objective: To verify that the proton environment of the synthesized molecule is consistent
with the expected structure of methyl paraben.

o Sample Preparation: A small amount of the substance is dissolved in a deuterated solvent
(e.g., DMSO-ds or CDCIs).
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» Data Acquisition: The sample is placed in a high-field NMR spectrometer, and a proton
spectrum is acquired.

» Data Analysis: The resulting spectrum is analyzed for chemical shifts, integration values, and
splitting patterns, which should match the known spectrum of methyl paraben, confirming its
identity.[7]

Isotopic Purity by Mass Spectrometry (MS)

Mass spectrometry is the definitive technique for determining the isotopic enrichment of the
labeled compound.

o Objective: To confirm the incorporation of the 13C isotopes and determine the percentage of
the labeled species relative to any unlabeled or partially labeled molecules.

 Instrumentation: A high-resolution mass spectrometer (e.g., GC-MS or LC-MS) is used.

e Method: The sample is introduced into the mass spectrometer, ionized, and the mass-to-
charge ratio of the resulting ions is measured. The mass spectrum will show a distinct peak
for the fully labeled Methyl Paraben-13C6 (with a molecular weight of approximately 158.1
g/mol ) and a much smaller, if any, peak for the unlabeled methyl paraben (molecular weight
~152.15 g/mol).

» Data Analysis: The isotopic purity is calculated from the relative intensities of the mass peaks
corresponding to the labeled and unlabeled forms of the molecule.

Application Workflow

Methyl Paraben-13C6 is primarily used as an internal standard for the quantification of
unlabeled methyl paraben in various samples, such as cosmetics, food, and biological
matrices, using techniques like LC-MS.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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